Cas no 2763887-03-0 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methanesulfonylcyclobutane-1-carboxylic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methanesulfonylcyclobutane-1-carboxylic acid
• CAS No: 2763887-03-0
• MF: C₂₁H₂₁NO₆S
• MW: 415.459544897079
• CID: 5922638
• PubChem ID: 165983227
• Update Time: 2025-10-28

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methanesulfonylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343999
• EN300-37343966
• (1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methanesulfonylcyclobutane-1-carboxylic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methanesulfonylcyclobutane-1-carboxylic acid
• 2763912-20-3
• 2763887-03-0

• Inchi： 1S/C21H21NO6S/c1-29(26,27)21(19(23)24)10-13(11-21)22-20(25)28-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18H,10-12H2,1H3,(H,22,25)(H,23,24)
• InChI Key： LSRBBHRCHFNHOZ-UHFFFAOYSA-N
• SMILES： S(C)(C1(C(=O)O)CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(=O)=O

Computed Properties

• Exact Mass: 415.10895856g/mol
• Monoisotopic Mass: 415.10895856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 118Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methanesulfonylcyclobutane-1-carboxylic acid

Introduction to 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methanesulfonylcyclobutane-1-carboxylic Acid (CAS No. 2763887-03-0)

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methanesulfonylcyclobutane-1-carboxylic acid, with the CAS number 2763887-03-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly its fluoren-9-yl moiety and the presence of both carbonyl and methanesulfonyl groups, contribute to its intriguing chemical properties and biological relevance.

The fluoren-9-yl group is a prominent feature in this compound, known for its stability and ability to participate in various chemical interactions. This aromatic ring system is often incorporated into pharmaceuticals due to its favorable electronic properties and resistance to metabolic degradation. The methoxy carbonyl group, on the other hand, introduces a polar region that can enhance solubility and binding affinity to biological targets. The combination of these structural elements makes 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methanesulfonylcyclobutane-1-carboxylic acid a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage advanced chemical scaffolds to achieve higher efficacy and selectivity. The cyclobutane ring in this compound adds another layer of complexity, potentially influencing both its physical properties and biological interactions. Cycloalkyl groups are known to enhance binding affinity by restricting conformational flexibility, which can be particularly advantageous in designing drugs that require precise molecular recognition.

The methanesulfonyl group is another critical component of this molecule, contributing to its overall polarity and reactivity. This group is often used in pharmaceuticals to improve water solubility and metabolic stability, which are crucial factors for drug formulation and bioavailability. The presence of multiple functional groups in 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methanesulfonylcyclobutane-1-carboxylic acid suggests that it may exhibit a range of biological activities, making it a versatile tool for medicinal chemists.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate metabolic pathways and enhance drug-target interactions. The fluoren-9-yl moiety in this compound aligns with this trend, offering potential benefits such as improved pharmacokinetics and reduced susceptibility to enzymatic degradation. These properties make it an attractive scaffold for developing next-generation pharmaceuticals.

The synthesis of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methanesulfonylcyclobutane-1-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluorenylmethoxy carbonyl group necessitates careful selection of protecting groups and coupling reagents to ensure high yield and purity. Similarly, the incorporation of the methanesulfonyl group requires expertise in sulfonation reactions and subsequent functional group manipulations.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules, including peptidomimetics and other bioactive agents. The ability to modify different functional groups allows researchers to fine-tune the properties of this compound for specific applications, making it a versatile building block in drug discovery.

In conclusion, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methanesulfonylcyclobutane-1-carboxylic acid (CAS No. 2763887-03-0) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups, including the fluoren-9-yl moiety and the presence of both carbonyl and methanesulfonyl groups, makes it an intriguing candidate for further study. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a crucial role in the development of innovative therapeutic agents.